5-Chloromethyl-2-(2-methyl-[1,3]dioxolan-2-yl)-thiazole

• Molecular Formula: C8H10ClNO2S
• Molecular Weight: 219.69 g/mol
• IUPAC Name: 5-(chloromethyl)-2-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C8H10ClNO2S/c1-8(11-2-3-12-8)7-10-5-6(4-9)13-7/h5H,2-4H2,1H3
• InChI Key: PEWPKVVTHSBFMB-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=NC=C(S2)CCl

Description

5-Chloromethyl-2-(2-methyl-[1,3]dioxolan-2-yl)-thiazole is a useful research compound. Its molecular formula is C8H10ClNO2S and its molecular weight is 219.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of [2-(2-methyl-[1,3]dioxolan-2-yl)-thiazol-5-yl]-methanol (560 mg, 2.78 mmol) in dry CH2Cl2 (5.0 mL) was treated at 0° C. with Et3N (0.50 mL, 3.60 mmol) followed by DMAP (34 mg, 0.28 mmol) and Ms-Cl (0.28 mL, 3.51 mmol). After stirring at 0° C. for 1 h, the reaction mixture was quenched with water (10 mL), extracted with CH2Cl2 (10 mL) and the combined org. extracts were dried over Na2SO4, filtered, and the solvents were removed under reduced pressure. Purification of the residue by FC (5:1 to 2:1 hept-EA) gave the title compound as a pale yellow oil. TLC:rf (1:2 hept-EA)=0.50. LC-MS-conditions 01: tR=0.81 min; [M+H]+=219.89.